Cas no 101558-05-8 (1-(1,3-Benzodioxol-5-yl)-1-hexanone)

• Product Name: 1-(1,3-Benzodioxol-5-yl)-1-hexanone
• CAS No: 101558-05-8
• Molecular Formula: C₁₃H₁₆O₃
• Molecular Weight: 220.264
• CID: 3555963
• PubChem ID: 13672428

1-(1,3-Benzodioxol-5-yl)-1-hexanone Properties

Names and Identifiers

• 1-Hexanone, 1-(1,3-benzodioxol-5-yl)-
• 1-(1,3-Benzodioxol-5-yl)-1-hexanone
• DTXSID201293216
• 1-(Benzo[d][1,3]dioxol-5-yl)hexan-1-one
• 1-(1,3-benzodioxol-5-yl)hexan-1-one
• 101558-05-8
• SCHEMBL15272906

• InChIKey： PCYIIHKPPDXSIE-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O3/c1-2-3-4-5-11(14)10-6-7-12-13(8-10)16-9-15-12/h6-8H,2-5,9H2,1H3

Computed Properties

• Exact Mass: 220.109944g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 220.109944g/mol
• Heavy Atom Count: 16
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų
• Molecular Weight: 220.26g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones